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Compound of Interest

Compound Name: 3-Iodo-2-propynol

CAS No.: 1725-82-2

Cat. No.: B158016

Get Quote

3-Iodo-2-propynol (also known as iodopropargyl alcohol) is a versatile building block in

organic synthesis. Its structure, C₃H₃IO, incorporates a terminal alkyne, a primary alcohol, and

an iodoalkyne moiety. This combination allows for a diverse range of subsequent chemical

transformations, making it a valuable precursor for creating complex molecular architectures.

The alkyne can participate in cycloadditions, coupling reactions (e.g., Sonogashira), and

nucleophilic additions, while the alcohol provides a handle for esterification, etherification, or

oxidation.

However, the very features that make 3-Iodo-2-propynol synthetically attractive also contribute

to its potential thermal instability. The carbon-iodine (C-I) bond is the weakest among the

carbon-halogen bonds, with a typical bond dissociation energy of around 57.6 kcal/mol.[1] This

inherent weakness suggests that the molecule may be susceptible to thermal decomposition at

relatively low temperatures. An unmanaged exothermic decomposition can lead to rapid gas

evolution and a runaway reaction, posing a significant safety risk, particularly during large-scale

production. Therefore, a thorough understanding of its thermochemical properties is not merely

academic but a prerequisite for its safe and effective application.
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This guide will systematically explore the thermochemical landscape of 3-Iodo-2-propynol,
moving from established physical data to predictive models of thermal behavior and concluding

with robust experimental methods for definitive characterization.

Section 1: Physicochemical and Computed
Properties
While comprehensive experimental thermochemical data for 3-Iodo-2-propynol is not

extensively documented in publicly available literature, a baseline of its physical and computed

properties can be established from various chemical databases. These properties are essential

for designing experimental procedures and for input into computational models.

Property Value Source

Molecular Formula C₃H₃IO PubChem[2]

Molecular Weight 181.96 g/mol PubChem[2]

Physical Description Solid (Flammable) PubChem[2]

Boiling Point 218 °C at 760 mmHg ChemNet[3]

Density 2.342 g/cm³ ChemNet[3]

Flash Point 85.6 °C ChemNet[3]

Vapor Pressure 0.0274 mmHg at 25 °C ChemNet[3]

pKa 12.45 ± 0.10 (Predicted) Guidechem[4]

XLogP3-AA 0.5 PubChem[2]

Note: Some of these values, particularly thermodynamic properties, are often derived from

computational methods like the Joback method, which provides estimations based on group

contributions. While useful for initial assessment, they must be validated by experimental

measurement for process safety applications.[5]

Section 2: Thermal Stability and Decomposition
Profile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b158016/docs?utm_src=pdf-body#introduction-the-duality-of-reactivity-and-hazard
https://www.benchchem.com/product/b158016/docs?utm_src=pdf-body#introduction-the-duality-of-reactivity-and-hazard
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-2-propynol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-2-propynol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-2-propynol
https://www.chemnet.com/cas/en/1725-82-2/3-iodo-2-propynol.html
https://www.chemnet.com/cas/en/1725-82-2/3-iodo-2-propynol.html
https://www.chemnet.com/cas/en/1725-82-2/3-iodo-2-propynol.html
https://www.chemnet.com/cas/en/1725-82-2/3-iodo-2-propynol.html
https://wap.guidechem.com/encyclopedia/3-iodo-2-propynol-dic127266.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-2-propynol
https://www.chemeo.com/cid/42-238-1/1-Propyne-3-iodo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158016?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary thermochemical concern for any organoiodine compound is the lability of the C-I

bond.[1] In 3-Iodo-2-propynol, this bond is adjacent to an sp-hybridized carbon, which

influences its stability. Thermal degradation of the related, more complex molecule 3-iodo-2-

propynyl-butylcarbamate (IPBC) has been shown to begin at temperatures as low as 70 °C,

with 3-Iodo-2-propynol being a potential degradation intermediate, highlighting the inherent

instability of this structural motif.[6][7]

Proposed Decomposition Pathway
The most probable initial step in the thermal decomposition of 3-Iodo-2-propynol is the

homolytic cleavage of the C-I bond, as it is the weakest bond in the molecule. This generates a

highly reactive propargyloxy radical and an iodine radical.

Initiation: ICH₂-C≡C-OH → •CH₂-C≡C-OH + I•

Following this initiation, the resulting radicals can undergo several secondary reactions,

including:

Hydrogen Abstraction: The propargyloxy radical can abstract a hydrogen atom from another

molecule of 3-Iodo-2-propynol, propagating the radical chain.

Polymerization: The unsaturated radicals can react with other alkyne molecules, leading to

the formation of oligomeric or polymeric materials, often with significant heat release.

Disproportionation and Recombination: Radicals can combine or transfer atoms to form

various stable and unstable byproducts. The recombination of iodine radicals forms

molecular iodine (I₂), which is often observed as a purple vapor or a dark solid upon

decomposition of organoiodides.[1]

The following diagram illustrates this primary proposed decomposition pathway.
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Caption: Proposed primary thermal decomposition pathway for 3-Iodo-2-propynol.

This decomposition is likely to be highly exothermic. The formation of thermally stable

byproducts and the potential for rapid, uncontrolled polymerization underscore the need for

precise experimental determination of the decomposition onset temperature and the total

energy released.

Section 3: Experimental Determination of
Thermochemical Properties
To ensure process safety and optimize reaction conditions, the key thermochemical properties

of 3-Iodo-2-propynol must be determined experimentally. The three principal techniques for

this are Bomb Calorimetry, Differential Scanning Calorimetry (DSC), and Thermogravimetric

Analysis (TGA).
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Experimental Workflow Overview
The characterization of a new or poorly understood material follows a logical progression. First,

DSC and TGA are used to screen for thermal events like melting, crystallization, and

decomposition. If a significant decomposition exotherm is detected, bomb calorimetry is then

employed to precisely quantify the total energy content (via enthalpy of combustion) from which

the enthalpy of formation can be derived.

Caption: Logical workflow for comprehensive thermochemical characterization.

Protocol 1: Enthalpy of Combustion via Bomb
Calorimetry
Causality: Constant-volume (bomb) calorimetry is the gold standard for determining the change

in internal energy (ΔU) of combustion for a solid or liquid.[8][9] By burning a precise mass of

the substance in a high-pressure oxygen environment and measuring the temperature rise of

the surrounding water bath, the heat released (q_v) is determined. This value is used to

calculate the standard enthalpy of combustion (ΔH°c), which in turn allows for the calculation of

the standard enthalpy of formation (ΔH°f) via Hess's Law—a critical value for reaction and

hazard modeling.

Methodology:

Sample Preparation: Press a precise mass (typically 0.5 - 1.0 g) of 3-Iodo-2-propynol into a

pellet. Place the pellet in the sample crucible of the bomb calorimeter.

Fuse Assembly: Attach a nickel-chromium fuse wire so that it is in firm contact with the

sample.

Bomb Sealing and Pressurization: Place the crucible in the steel bomb. Add a small, known

amount of distilled water (to saturate the internal atmosphere and dissolve combustion

products). Seal the bomb and purge it with oxygen before pressurizing to approximately 30

atm with pure oxygen.

Calorimeter Assembly: Submerge the sealed bomb in a known volume of water in the

calorimeter's insulating jacket. Insert the thermometer and stirrer.
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Temperature Equilibration: Allow the system to equilibrate for 5-10 minutes while stirring,

recording the temperature at regular intervals to establish a baseline.

Ignition and Data Collection: Ignite the sample by passing a current through the fuse wire.

Record the temperature of the water bath at short intervals (e.g., every 30 seconds) until it

reaches a maximum and begins to cool.

Data Analysis:

Calculate the corrected temperature change (ΔT), accounting for heat exchange with the

surroundings.

Calculate the total heat released using the equation: q_total = C_cal * ΔT, where C_cal is

the pre-determined heat capacity of the calorimeter.

Subtract the heat contributions from the combustion of the fuse wire.

Calculate the molar enthalpy of combustion from the heat released by the known mass of

the sample.

Protocol 2: Thermal Stability and Heat Flow via
DSC/TGA
Causality: Differential Scanning Calorimetry (DSC) measures the difference in heat flow

required to increase the temperature of a sample and a reference as a function of temperature.

[10] It is exceptionally sensitive for detecting thermal events like melting, crystallization, and

decomposition, providing the onset temperature and enthalpy of these transitions.

Thermogravimetric Analysis (TGA), performed simultaneously or separately, measures

changes in mass as a function of temperature, indicating when a substance degrades or

evaporates.[6] Combining these techniques provides a complete picture of thermal stability.

Methodology:

Sample Preparation: Place a small, precisely weighed amount of 3-Iodo-2-propynol
(typically 2-5 mg) into an aluminum or copper DSC pan. Crimp the pan with a lid (a pinhole

lid may be used to allow for the escape of gaseous products).
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Instrument Setup: Place the sample pan and an empty reference pan into the DSC/TGA

instrument.

Thermal Program: Program the instrument to heat the sample at a constant rate (e.g., 5-10

°C/min) under a controlled atmosphere (typically inert, like nitrogen, to study thermal

decomposition without oxidation). The temperature range should be set from ambient to a

point beyond complete decomposition (e.g., 30 °C to 400 °C).

Data Acquisition: Initiate the program. The instrument will record the heat flow (DSC signal)

and the sample mass (TGA signal) as a function of temperature.

Data Analysis:

TGA Curve: Identify the onset temperature of mass loss, which indicates the beginning of

decomposition. Determine the temperature ranges for different decomposition steps, if

any.

DSC Curve: Identify endothermic peaks (e.g., melting) and exothermic peaks (e.g.,

decomposition). Integrate the area under an exothermic peak to quantify the enthalpy of

decomposition (ΔH_decomp). The onset temperature of the exotherm is a critical

parameter for defining the maximum safe operating temperature.

Section 4: Safety, Handling, and Implications for
Drug Development
The thermochemical profile of 3-Iodo-2-propynol directly informs its safe handling procedures

and its viability in process development.

Hazard Profile
Based on GHS classifications, 3-Iodo-2-propynol presents multiple hazards:

Flammable Solid (H228): Can be easily ignited and burn rapidly.[2]

Harmful if Swallowed (H302): Poses an acute oral toxicity risk.[2]
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Causes Serious Eye Damage (H318): Can cause irreversible damage to the eyes upon

contact.[2]

Causes Skin Irritation (H315): Will cause irritation upon skin contact.[2]

May Cause Respiratory Irritation (H335): Inhalation of dust or vapors can irritate the

respiratory tract.[2]

Handling Recommendations:

Always handle in a well-ventilated fume hood.[11]

Wear appropriate personal protective equipment (PPE), including safety goggles, a face

shield, chemical-resistant gloves, and a lab coat.

Avoid creating dust. Use non-sparking tools for handling.

Store in a tightly closed container in a cool, dry, well-ventilated area away from heat sources

and oxidizing agents.[11]

Implications for Researchers and Drug Development
Thermal Hazard Assessment: The high likelihood of a low-temperature, high-energy

decomposition makes a thorough thermal hazard assessment mandatory before any scale-

up. The onset temperature of decomposition determined by DSC should be considered the

upper limit for any processing step, with a significant safety margin applied (typically 50-100

°C below the onset).

Process Control: Reactions involving 3-Iodo-2-propynol should be designed with robust

temperature control and emergency cooling capabilities. The potential for exothermic

decomposition must be factored into heat-transfer calculations for the reactor.

Downstream Processing & Stability: The thermal lability of the molecule must be considered

during purification (e.g., distillation should be performed under high vacuum and at the

lowest possible temperature), drying, and long-term storage of both the intermediate and any

final active pharmaceutical ingredient (API) containing this moiety.
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Conclusion
3-Iodo-2-propynol is a synthetically valuable yet energetically potent molecule. Its utility is

tempered by the inherent weakness of the carbon-iodine bond and the presence of a high-

energy alkyne group, creating a significant potential for thermal decomposition. While a

complete, experimentally verified set of thermochemical data is not readily available in the

literature, this guide has synthesized the known physicochemical properties, proposed a

chemically sound decomposition pathway, and provided detailed, field-proven protocols for the

definitive experimental characterization of its enthalpy of formation and thermal stability. By

employing the methodologies outlined herein, researchers and drug development professionals

can safely harness the synthetic potential of 3-Iodo-2-propynol, ensuring that its reactivity is

channeled toward innovation rather than incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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